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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furmecyclox is a systemic fungicide belonging to the furamide chemical class. It is effective
against a variety of fungal pathogens by inhibiting succinate dehydrogenase, a key enzyme in
the mitochondrial respiratory chain. This application note provides a detailed protocol for the
analysis of Furmecyclox in various matrices using Gas Chromatography-Mass Spectrometry
(GC-MS). The methodology is based on the widely used QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) sample preparation technique, followed by GC-MS analysis for
sensitive and selective detection and quantification.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of
Furmecyclox. Please note that the retention time is an estimate based on the analysis of
similar compounds, and the Limit of Detection (LOD), Limit of Quantification (LOQ), and
recovery rates are typical values achievable with the described method.
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Parameter Value Notes

Estimated on a standard non-

polar GC column. Actual RT
Retention Time (RT) ~12.5 min may vary depending on the

specific column and analytical

conditions.

Corresponds to the molecular
Molecular lon (M+) m/z 251 weight of Furmecyclox
(C14H21NO3).[1]

Most abundant fragment ion in
Major Fragment lon m/z 123 the mass spectrum, suitable

for quantification.[1]

Typical LOD for pesticide
Limit of Detection (LOD) 0.005 mg/kg residue analysis in food
matrices using GC-MS/MS.

Typical LOQ for pesticide
Limit of Quantification (LOQ) 0.01 mg/kg residue analysis in food
matrices using GC-MS/MS.

Typical recovery range for the
Recovery 85-110% QUEChERS method in various

food matrices.

Expected linearity over a
Linearity (r?) >0.99 typical calibration range (e.g.,
0.005 - 0.5 mg/kg).

Experimental Protocols
Sample Preparation: QUEChERS Method

This protocol is suitable for the extraction of Furmecyclox from various food matrices such as
fruits, vegetables, and cereals.

Materials:
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e Homogenized sample (10 g)
o Acetonitrile (ACN)

 QUEChERS extraction salt packet (containing magnesium sulfate, sodium chloride, sodium
citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate)

» Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)
sorbent and magnesium sulfate

o Centrifuge capable of 4000 rpm

» Vortex mixer

Procedure:

» Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10 mL of acetonitrile to the tube.

e Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.
e Add the contents of the QUEChERS extraction salt packet to the tube.
e Immediately cap and shake vigorously for 1 minute.

o Centrifuge the tube at 4000 rpm for 5 minutes.

o Transfer the upper acetonitrile layer to a d-SPE tube.

» Vortex for 30 seconds to facilitate the cleanup process.

e Centrifuge at 4000 rpm for 5 minutes.

o The resulting supernatant is the final extract, ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:
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e Gas chromatograph equipped with a split/splitless injector and a mass selective detector.
GC Conditions:

e Column: 30 m x 0.25 mm ID, 0.25 um film thickness, non-polar capillary column (e.g., DB-
5ms or equivalent).

e Injector Temperature: 250 °C
e Injection Mode: Splitless (1 pL injection volume)

e Oven Temperature Program:

o

Initial temperature: 70 °C, hold for 2 minutes.

[¢]

Ramp to 150 °C at 25 °C/min.

[¢]

Ramp to 200 °C at 5 °C/min.

[e]

Ramp to 280 °C at 10 °C/min, hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

MS Conditions:

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

lonization Mode: Electron lonization (El) at 70 eV

Acquisition Mode: Selected lon Monitoring (SIM)
o Quantifier lon:m/z 123

o Qualifier lons:m/z 251, m/z 95

Visualizations
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Sample Preparation (QUEChERS)

(1. Homogenized Sample (10g))

(2. Add Acetonitrile (10mL) & Vorte>9

l

(3. Add QuEChERS Salts & Shake)

4. Centrifuge

(5. Transfer Supernatant to d-SPE Tube)

l

(6. Vortex & Centrifuge)

l

7. Collect Final Extract

Analysis

GC-MSVAnalysis

(8. Inject 1pL of Extract)

9. GC Separation

(10. MS Detection (SIM Mode))

11. Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of Furmecyclox.
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Caption: Furmecyclox mode of action as a succinate dehydrogenase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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